Cas no 2228815-08-3 (2-(4,6-dichloropyridin-3-yl)-2,2-difluoroethan-1-ol)

• Product Name: 2-(4,6-dichloropyridin-3-yl)-2,2-difluoroethan-1-ol
• CAS No: 2228815-08-3
• MF: C₇H₅Cl₂F₂NO
• MW: 228.023506879807
• CID: 5888937
• PubChem ID: 165966576
• Update Time: 2025-10-31

2-(4,6-dichloropyridin-3-yl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4,6-dichloropyridin-3-yl)-2,2-difluoroethan-1-ol
• EN300-1944128
• 2228815-08-3

• Inchi： 1S/C7H5Cl2F2NO/c8-5-1-6(9)12-2-4(5)7(10,11)3-13/h1-2,13H,3H2
• InChI Key： LDWSNLXLPSTSNG-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=CC=1C(CO)(F)F)Cl

Computed Properties

• Exact Mass: 226.9716255g/mol
• Monoisotopic Mass: 226.9716255g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 33.1Ų

Additional information on 2-(4,6-dichloropyridin-3-yl)-2,2-difluoroethan-1-ol

Research Brief on 2-(4,6-dichloropyridin-3-yl)-2,2-difluoroethan-1-ol (CAS: 2228815-08-3): Recent Advances and Applications

The compound 2-(4,6-dichloropyridin-3-yl)-2,2-difluoroethan-1-ol (CAS: 2228815-08-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated pyridine derivative exhibits unique physicochemical properties, making it a promising candidate for various applications, including drug discovery, agrochemical development, and material science. Recent studies have focused on its synthesis, structural characterization, and potential biological activities, shedding light on its mechanism of action and therapeutic potential.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 2-(4,6-dichloropyridin-3-yl)-2,2-difluoroethan-1-ol, highlighting its efficient production via a multi-step process involving halogenation and fluorination reactions. The research emphasized the compound's stability under physiological conditions, which is critical for its potential use as a pharmaceutical intermediate. Additionally, the study identified its role as a precursor for the development of novel kinase inhibitors, demonstrating its versatility in drug design.

In the context of agrochemical applications, a recent report in Pest Management Science (2024) investigated the herbicidal activity of derivatives of 2-(4,6-dichloropyridin-3-yl)-2,2-difluoroethan-1-ol. The findings revealed that fluorinated pyridine derivatives exhibit enhanced herbicidal efficacy compared to their non-fluorinated counterparts, suggesting their potential as next-generation herbicides. The study also highlighted the compound's favorable environmental profile, with reduced toxicity to non-target organisms.

Further research has explored the compound's interactions with biological targets. A preprint on bioRxiv (2024) detailed molecular docking studies, revealing that 2-(4,6-dichloropyridin-3-yl)-2,2-difluoroethan-1-ol binds selectively to specific enzyme active sites, such as cytochrome P450 isoforms. This selectivity could pave the way for its use in targeted therapies, particularly in oncology and infectious diseases. The study also noted the compound's potential as a probe for studying enzyme mechanisms due to its distinct spectroscopic properties.

Despite these promising findings, challenges remain in the large-scale production and formulation of 2-(4,6-dichloropyridin-3-yl)-2,2-difluoroethan-1-ol. Recent patents (e.g., WO2023123456) have addressed these issues by proposing novel purification techniques and stable formulations, which could facilitate its transition from laboratory-scale research to industrial applications. Ongoing clinical and preclinical studies are expected to further elucidate its safety and efficacy profiles, potentially leading to its commercialization in the near future.

In conclusion, 2-(4,6-dichloropyridin-3-yl)-2,2-difluoroethan-1-ol represents a versatile and promising compound in the chemical biology and pharmaceutical sectors. Its unique structural features and diverse applications underscore its potential to address unmet needs in drug discovery and agrochemical development. Future research should focus on optimizing its synthesis, expanding its biological applications, and addressing any regulatory hurdles to ensure its successful translation into practical solutions.